Cas no 1264162-23-3 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol)

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol is a boronic ester derivative featuring a pyridine core functionalized with a hydroxymethyl group and a tetramethyl dioxaborolane moiety. This compound is valuable in organic synthesis, particularly as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of biaryl structures with high efficiency. The tetramethyl dioxaborolane group enhances stability and handling compared to free boronic acids, while the hydroxymethyl substituent offers additional functionalization opportunities. Its compatibility with diverse reaction conditions and robust shelf stability make it a practical choice for pharmaceutical and materials science applications. The compound is typically used under inert conditions to preserve its reactivity.
2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol structure
1264162-23-3 structure
Product Name:2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol
CAS No:1264162-23-3
MF:C12H18BNO3
MW:235.087223529816
CID:1035408
PubChem ID:45786254
Update Time:2025-06-07

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl)methanol
    • [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl]methanol
    • 4-(Hydroxymethyl)pyridine-2-boronic acid pinacol ester
    • 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol
    • DTXSID30671328
    • 1264162-23-3
    • EN300-1614512
    • [2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-4-YL]METHANOL
    • AB48949
    • AKOS015947181
    • MDL： MFCD08752645
    • Inchi： 1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)10-7-9(8-15)5-6-14-10/h5-7,15H,8H2,1-4H3
    • InChI Key： XRNACWCXHJXFOS-UHFFFAOYSA-N
    • SMILES： O1B(C2C=C(CO)C=CN=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 235.13800
  • Monoisotopic Mass: 235.1379736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.58000
  • LogP: 0.87310

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134889-1g
(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl)methanol
 1264162-23-3 95 %
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Chemenu
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(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl)methanol
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Alichem
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 1264162-23-3 95%
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Enamine
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Enamine
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Enamine
EN300-1614512-0.25g
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Enamine
EN300-1614512-0.5g
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Enamine
EN300-1614512-1.0g
[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl]methanol
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Enamine
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Enamine
EN300-1614512-5.0g
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